Cas no 85292-39-3 (methyl 4-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoate)

methyl 4-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoate structure
85292-39-3 structure
Product Name:methyl 4-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoate
CAS No:85292-39-3
MF:C16H12N2O3
MW:280.27808380127
CID:1080500
Update Time:2024-03-06

methyl 4-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoate
    • Benzoic acid, 4-(5-phenyl-1,3,4-oxadiazol-2-yl)-, methyl ester
    • Inchi: 1S/C16H12N2O3/c1-20-16(19)13-9-7-12(8-10-13)15-18-17-14(21-15)11-5-3-2-4-6-11/h2-10H,1H3
    • InChI Key: DIQYITDTDSSVHS-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C(C2=NN=C(C3=CC=CC=C3)O2)C=C1

Experimental Properties

  • Density: 1.233±0.06 g/cm3(Predicted)
  • Melting Point: 162 °C
  • Boiling Point: 445.6±47.0 °C(Predicted)
  • pka: -5.73±0.32(Predicted)
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